Regioisomeric Substitution: 5-Oxa-7-aza vs. 1-Oxa-6-aza
6-Methyl-5-oxa-7-azaspiro[2.5]octane differs from its commercially available positional isomer 6-methyl-1-oxa-6-azaspiro[2.5]octane (CAS 67685-99-8) in the placement of both heteroatoms. In the target compound, the oxygen occupies position 5 and nitrogen position 7 of the spiro[2.5]octane framework; in the isomer, these are reversed to positions 1 and 6, respectively . The heteroatom positions in spirocyclic scaffolds govern both the directionality of hydrogen-bond donor/acceptor vectors and the electron density distribution within the ring system, which directly impacts molecular recognition by biological targets [1]. No published head-to-head biological comparison exists; the differentiation is structural and must be experimentally validated.
| Evidence Dimension | Heteroatom positional isomerism |
|---|---|
| Target Compound Data | Oxygen at position 5; Nitrogen at position 7; Methyl at position 6; C₇H₁₃NO; MW ~127.18 g/mol |
| Comparator Or Baseline | 6-Methyl-1-oxa-6-azaspiro[2.5]octane (CAS 67685-99-8): Oxygen at position 1; Nitrogen at position 6; Methyl at position 6; C₇H₁₃NO; MW 127.18 g/mol; Calculated solubility 279 g/L (25 °C); Density 1.05 g/cm³ |
| Quantified Difference | Different heteroatom positions alter H-bond vector geometry; identical molecular formula and MW, but distinct spatial pharmacophore |
| Conditions | Structural comparison based on IUPAC nomenclature and CAS registry differentiation |
Why This Matters
For medicinal chemists exploring SAR around oxa-azaspiro scaffolds, the 5-oxa-7-aza vs. 1-oxa-6-aza regiochemistry offers a distinct pharmacophoric pattern, making the target compound a non-redundant member of screening libraries.
- [1] Wuitschik G, Carreira EM, Wagner B, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. J Med Chem, 2010, 53(8): 3227–3246. (Supports class-level principle that heteroatom placement in spirocycles affects recognition.) View Source
